3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1-vinyl-1H-imidazol-3-ium bromide

• IUPAC Name: 1-(3,4-dichlorophenyl)-2-(3-ethenylimidazol-1-ium-1-yl)ethanone;bromide
• InChI: InChI=1S/C13H11Cl2N2O.BrH/c1-2-16-5-6-17(9-16)8-13(18)10-3-4-11(14)12(15)7-10;/h2-7,9H,1,8H2;1H/q+1;/p-1
• InChI Key: ZXKBWJGBTNGDHP-UHFFFAOYSA-M
• Canonical SMILES: C=CN1C=C[N+](=C1)CC(=O)C2=CC(=C(C=C2)Cl)Cl.[Br-]
• Molecular Formula: C13H11BrCl2N2O
• Molecular Weight: 362.0 g/mol

Description

3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1-vinyl-1H-imidazol-3-ium bromide, also known as DCFH-DA, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications.

Scientific Research Applications

3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1-vinyl-1H-imidazol-3-ium bromide has been widely used in scientific research as a fluorescent probe for detecting reactive oxygen species (ROS) in cells and tissues. ROS are highly reactive molecules that play a critical role in various physiological and pathological processes, including aging, cancer, and neurodegenerative diseases. 3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1-vinyl-1H-imidazol-3-ium bromide can be easily taken up by cells and converted to a highly fluorescent compound, 2',7'-dichlorofluorescein (DCF), in the presence of ROS. This property makes 3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1-vinyl-1H-imidazol-3-ium bromide an excellent tool for studying the production and distribution of ROS in living cells and tissues.

Mechanism of Action

3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1-vinyl-1H-imidazol-3-ium bromide is a non-polar compound that can easily penetrate cell membranes. Once inside the cell, 3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1-vinyl-1H-imidazol-3-ium bromide is hydrolyzed by intracellular esterases to form DCFH, which is then oxidized by ROS to form the highly fluorescent DCF. The fluorescence intensity of DCF is proportional to the amount of ROS present in the cell or tissue. Therefore, 3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1-vinyl-1H-imidazol-3-ium bromide can be used to monitor the production and distribution of ROS in real-time.
Biochemical and Physiological Effects:
3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1-vinyl-1H-imidazol-3-ium bromide has been shown to have minimal cytotoxicity and is readily taken up by a variety of cell types, including neuronal cells, endothelial cells, and cancer cells. 3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1-vinyl-1H-imidazol-3-ium bromide has been used to study the effects of ROS on various cellular processes, including apoptosis, autophagy, and inflammation. Additionally, 3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1-vinyl-1H-imidazol-3-ium bromide has been used to investigate the role of ROS in the pathogenesis of various diseases, including cancer, cardiovascular disease, and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1-vinyl-1H-imidazol-3-ium bromide has several advantages as a fluorescent probe for detecting ROS. Firstly, it is highly sensitive and can detect ROS at low concentrations. Secondly, it is non-toxic and can be used to study ROS in living cells and tissues. However, there are also some limitations to using 3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1-vinyl-1H-imidazol-3-ium bromide. Firstly, it is not specific to any particular ROS species and can detect a broad range of ROS. Secondly, it is susceptible to interference from other fluorescent compounds and can give false-positive results.

Future Directions

There are several future directions for research involving 3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1-vinyl-1H-imidazol-3-ium bromide. Firstly, there is a need to develop more specific fluorescent probes for detecting individual ROS species. Secondly, there is a need to investigate the role of ROS in various disease states and develop therapeutic interventions that target ROS. Finally, there is a need to optimize the use of 3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1-vinyl-1H-imidazol-3-ium bromide in clinical settings, including the development of non-invasive imaging techniques for detecting ROS in vivo.
Conclusion:
3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1-vinyl-1H-imidazol-3-ium bromide is a unique chemical compound that has gained significant attention in the field of scientific research due to its potential applications as a fluorescent probe for detecting ROS. Its properties, including its sensitivity and non-toxicity, make it an excellent tool for studying the production and distribution of ROS in living cells and tissues. However, there are also some limitations to using 3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1-vinyl-1H-imidazol-3-ium bromide, and future research is needed to develop more specific probes and optimize its use in clinical settings.

Synthesis Methods

3-[2-(3,4-dichlorophenyl)-2-oxoethyl]-1-vinyl-1H-imidazol-3-ium bromide can be synthesized by reacting 3,4-dichlorophenylacetonitrile with vinyl imidazole in the presence of a base, followed by quaternization with methyl bromide. The resulting product is a white crystalline powder with a molecular weight of 370.1 g/mol.